molecular formula C28H29N3O2 B2418421 4-(1-(2-(2,5-dimethylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)-1-(o-tolyl)pyrrolidin-2-one CAS No. 912889-49-7

4-(1-(2-(2,5-dimethylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)-1-(o-tolyl)pyrrolidin-2-one

Cat. No. B2418421
CAS RN: 912889-49-7
M. Wt: 439.559
InChI Key: VMJALWQWFSYSIR-UHFFFAOYSA-N
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Description

4-(1-(2-(2,5-dimethylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)-1-(o-tolyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C28H29N3O2 and its molecular weight is 439.559. The purity is usually 95%.
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Scientific Research Applications

Polarographic Study of Alkyl Imidazolyl Sulfoxides and Sulfides

This research focuses on the electrochemical behavior of alkyl imidazolyl compounds, indicating potential applications in analytical chemistry and electrochemical sensors. The study of these compounds' reduction processes can offer insights into their reactivity and stability, which could be relevant for designing new materials or catalysts (Johansson & Wendsjö, 1983).

Bifunctional N-heterocyclic Carbene Ligands for Catalysis

This paper presents the development of imidazolylidenes as bifunctional ligands for copper-catalyzed reactions, highlighting their role in enhancing catalytic efficiency in organic synthesis, particularly for reactions involving CO2. Such research demonstrates the utility of imidazolyl compounds in catalysis and organic synthesis, suggesting potential research applications for similar compounds (Park et al., 2017).

Synthesis of Novel Benzoimidazo Pyridine Derivatives

This study outlines the synthesis of novel benzoimidazo pyridine derivatives, offering a route to diverse chemical entities. Such synthetic methodologies can be pivotal in pharmaceutical research, where structural analogs of complex molecules like the one are explored for various biological activities (Goli-Garmroodi et al., 2015).

Antimycobacterial Activity of Imidazo Pyridine Derivatives

Research into imidazo[1,2-a]pyridine-3-carboxamide derivatives reveals significant antimycobacterial activity, underscoring the potential of similar compounds in developing new antimicrobial agents. This suggests a possible avenue for the application of the compound in antimicrobial or antituberculosis drug development (Lv et al., 2017).

properties

IUPAC Name

4-[1-[2-(2,5-dimethylphenoxy)ethyl]benzimidazol-2-yl]-1-(2-methylphenyl)pyrrolidin-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H29N3O2/c1-19-12-13-21(3)26(16-19)33-15-14-30-25-11-7-5-9-23(25)29-28(30)22-17-27(32)31(18-22)24-10-6-4-8-20(24)2/h4-13,16,22H,14-15,17-18H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VMJALWQWFSYSIR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C)OCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC=CC=C5C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H29N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

439.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(1-(2-(2,5-dimethylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)-1-(o-tolyl)pyrrolidin-2-one

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